Cas no 74525-32-9 (Benzenesulfonic acid,3-amino-2-hydroxy-5-nitro-, sodium salt (1:1))

Benzenesulfonic acid,3-amino-2-hydroxy-5-nitro-, sodium salt (1:1) Properties

Names and Identifiers

• Benzenesulfonic acid,3-amino-2-hydroxy-5-nitro-, sodium salt (1:1)
• sodium,3-amino-2-hydroxy-5-nitrobenzenesulfonate
• Sodium 3-amino-2-hydroxy-5-nitrobenzenesulphonate
• Benzenesulfonicacid, 3-amino-2-hydroxy-5-nitro-, monosodium salt (9CI)
• W-111506
• 74525-32-9
• NS00089932
• EINECS 277-907-5
• +Expand

• InChIKey： YOXRRZORGVMZEE-UHFFFAOYSA-M
• Inchi： 1S/C6H6N2O6S.Na/c7-4-1-3(8(10)11)2-5(6(4)9)15(12,13)14;/h1-2,9H,7H2,(H,12,13,14);/q;+1/p-1
• SMILES： C1=C(C=C(C(=C1N)O)S(=O)(=O)[O-])[N+](=O)[O-].[Na+]

Computed Properties

• Exact Mass: 255.97660134g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 255.97660134g/mol
• Heavy Atom Count: 16
• Complexity: 330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 158Ų